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Compound of Interest

Compound Name: Irak4-IN-14

Cat. No.: B12404253 Get Quote

Essential Safety and Handling Guide for Irak4-
IN-14
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of Irak4-IN-14, a potent and selective inhibitor of Interleukin-1 Receptor-Associated Kinase 4

(IRAK4). Adherence to these guidelines is critical to ensure personal safety and maintain the

integrity of your research.

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for Irak4-IN-14 is not publicly available, information

from the manufacturer and the SDS for a related compound, IRAK4-IN-1, indicates that caution

should be exercised.[1] IRAK4 inhibitors as a class may present hazards including acute oral

toxicity and aquatic toxicity.[1] Therefore, the following personal protective equipment (PPE) is

mandatory when handling Irak4-IN-14.

Required Personal Protective Equipment (PPE)
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PPE Category Item Specification

Eye Protection Safety Goggles
Must be worn at all times to

protect against splashes.

Hand Protection Chemical-resistant gloves
Nitrile or other suitable

material.

Body Protection Laboratory Coat To protect skin and clothing.

Respiratory Use in a well-ventilated area
A certified chemical fume hood

is recommended.

Quantitative Data Summary
The following table summarizes the key quantitative data for Irak4-IN-14.[2]

Property Value

IC50 (IRAK4) 0.003 µM

IC50 (pIRAK4, cellular) 0.11 µM

Storage (Powder) -20°C for 3 years, 4°C for 2 years

Storage (in Solvent) -80°C for 6 months, -20°C for 1 month

Experimental Protocols and Handling
Reconstitution and Storage
Reconstitution Protocol (for a 10 mM stock solution in DMSO):

Ensure all necessary PPE is worn.

Work in a certified chemical fume hood.

Bring the vial of Irak4-IN-14 powder and anhydrous DMSO to room temperature.

Add the appropriate volume of DMSO to the vial to achieve a 10 mM concentration.
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Vortex briefly to ensure the compound is fully dissolved.

Aliquot the solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Store aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[2]

General Handling Workflow
The following diagram outlines the standard workflow for handling Irak4-IN-14 in a laboratory

setting.
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General Handling Workflow for Irak4-IN-14
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Caption: A flowchart illustrating the key steps for safely handling Irak4-IN-14.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12404253?utm_src=pdf-body-img
https://www.benchchem.com/product/b12404253?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Dispose of unused Irak4-IN-14 and any contaminated materials in accordance with

institutional, local, state, and federal regulations for chemical waste.[1] It is recommended to

consult your institution's Environmental Health and Safety (EHS) department for specific

guidance. As the related compound IRAK4-IN-1 is very toxic to aquatic life, avoid release to the

environment.[1]

Mechanism of Action: IRAK4 Signaling Pathway
Irak4-IN-14 exerts its effect by inhibiting the kinase activity of IRAK4, a critical component of

the innate immune signaling pathway. The diagram below illustrates the canonical IRAK4

signaling cascade.
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Simplified IRAK4 Signaling Pathway
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Caption: Inhibition of IRAK4 by Irak4-IN-14 blocks downstream inflammatory signaling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12404253?utm_src=pdf-body-img
https://www.benchchem.com/product/b12404253?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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